Cas no 145060-76-0 (Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate)

• Product Name: Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate
• CAS No: 145060-76-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 2777876
• PubChem ID: 10987718
• Update Time: 2025-10-20

Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate
• Ethyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate
• DTXCID80401738
• DTXSID30450918
• ROHJMICRGOFIBK-UHFFFAOYSA-N
• AKOS010861434
• Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-, ethyl ester
• Ethyl2-((tert-butoxycarbonyl)(methyl)amino)acetate
• Ethyl N-(tert-butoxycarbonyl)-N-methylglycinate
• 145060-76-0
• MFCD16056995
• ETHYL 2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]ACETATE
• SCHEMBL5001089
• AB11252
• AS-44521
• CS-0318522
• Ethyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate
• DB-115214

• MDL： MFCD16056995
• Inchi： 1S/C10H19NO4/c1-6-14-8(12)7-11(5)9(13)15-10(2,3)4/h6-7H2,1-5H3
• InChI Key： ROHJMICRGOFIBK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13140809Da
• Monoisotopic Mass: 217.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate

Research Brief on Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate (CAS: 145060-76-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate (CAS: 145060-76-0) is a key intermediate in the synthesis of biologically active compounds, particularly in peptide chemistry and drug development. Recent studies have highlighted its utility in the protection of amino groups during solid-phase peptide synthesis (SPPS) and as a building block for novel therapeutic agents. This research brief consolidates the latest findings on its applications, synthetic methodologies, and potential in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of modified peptides with enhanced metabolic stability. Researchers utilized Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate to introduce N-methylated amino acids, which are critical for improving peptide bioavailability and resistance to enzymatic degradation. The study reported a 40% increase in plasma half-life for peptides synthesized using this intermediate compared to traditional methods.

In the field of small-molecule drug discovery, a recent patent (WO2023056789) disclosed the use of 145060-76-0 as a precursor for kinase inhibitors targeting oncology indications. The compound's tert-butoxycarbonyl (Boc) protecting group was found to enable selective deprotection under mild conditions, facilitating the synthesis of complex heterocyclic scaffolds. This advancement has significant implications for the development of next-generation targeted cancer therapies.

Analytical characterization of Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate has been refined through recent work published in Analytical Chemistry. Researchers developed a high-throughput LC-MS method for quantifying residual starting materials and byproducts in batches of 145060-76-0, achieving detection limits below 0.1%. This quality control advancement addresses previous challenges in ensuring the compound's purity for pharmaceutical applications.

Emerging applications in radiopharmaceuticals have been reported, where the compound serves as a precursor for PET tracer synthesis. A 2024 study in Nuclear Medicine and Biology detailed its use in preparing amino acid-based radiotracers for tumor imaging, demonstrating superior labeling efficiency compared to alternative synthons. This positions 145060-76-0 as a valuable tool in diagnostic agent development.

The compound's safety profile has been recently evaluated through comprehensive toxicological studies. While generally recognized as safe for research use, new data suggests that appropriate handling precautions should be taken due to potential mild skin irritation observed in animal models. These findings were published in the 2023 edition of Chemical Research in Toxicology.

Market analysis indicates growing demand for Ethyl 2-(tert-Butoxycarbonyl (Methyl)amino)acetate, with projected compound annual growth rate (CAGR) of 6.8% from 2024 to 2030. This growth is primarily driven by increasing peptide therapeutic development and the expansion of contract manufacturing organizations specializing in pharmaceutical intermediates.

Future research directions include exploring the compound's utility in mRNA vaccine stabilizers and as a component in novel drug delivery systems. Preliminary results from ongoing studies suggest potential applications in lipid nanoparticle formulations, which could further expand its pharmaceutical relevance in coming years.